Cas no 1283741-36-5 (1,5-dimethyl (2S)-2-aminopentanedioate, sulfuric acid)

• Product Name: 1,5-dimethyl (2S)-2-aminopentanedioate, sulfuric acid
• CAS No: 1283741-36-5
• MF: C₇H₁₅NO₈S
• MW: 273.260901689529
• CID: 5188020
• PubChem ID: 49758847
• Update Time: 2025-07-17

1,5-dimethyl (2S)-2-aminopentanedioate, sulfuric acid Chemical and Physical Properties

Names and Identifiers

• Sulfuricacid1,5-dimethyl(2S)-2-aminopentanedioate
• Sulfuric acid 1,5-dimethyl (2S)-2-aminopentanedioate
• 1,5-dimethyl (2S)-2-aminopentanedioate; sulfuric acid
• dimethyl (2S)-2-aminopentanedioate;sulfuric acid
• Dimethyl (2S)-2-aminopentanedioate
• 1,5-dimethyl (2S)-2-aminopentanedioate, sulfuric acid

• Inchi： 1S/C7H13NO4.H2O4S/c1-11-6(9)4-3-5(8)7(10)12-2;1-5(2,3)4/h5H,3-4,8H2,1-2H3;(H2,1,2,3,4)/t5-;/m0./s1
• InChI Key： WDBYXFIOMVGVFC-JEDNCBNOSA-N
• SMILES： S(=O)(=O)(O)O.O(C)C([C@H](CCC(=O)OC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 250
• Topological Polar Surface Area: 162

Additional information on 1,5-dimethyl (2S)-2-aminopentanedioate, sulfuric acid

Comprehensive Overview of 1,5-dimethyl (2S)-2-aminopentanedioate, sulfuric acid (CAS No. 1283741-36-5)

The compound 1,5-dimethyl (2S)-2-aminopentanedioate, sulfuric acid (CAS No. 1283741-36-5) is a specialized chemical entity with significant applications in pharmaceutical and biochemical research. This molecule, characterized by its esterified glutamic acid derivative structure, has garnered attention due to its potential role in peptide synthesis and drug delivery systems. Its unique chiral center at the (2S)-position makes it valuable for stereoselective reactions, aligning with the growing demand for enantiomerically pure compounds in modern therapeutics.

In recent years, the scientific community has shown heightened interest in amino acid derivatives like 1,5-dimethyl (2S)-2-aminopentanedioate, particularly for their utility in prodrug design. Prodrugs, which are biologically inactive precursors to active drugs, represent a hot topic in pharmaceutical development, as they can improve bioavailability and reduce side effects. Searches for "prodrug optimization techniques" and "glutamate-based drug carriers" have surged, reflecting this trend. The sulfuric acid salt form of this compound enhances its solubility, a critical factor for formulation scientists addressing challenges in oral drug absorption.

The CAS No. 1283741-36-5 is frequently referenced in patents related to neurological agents and metabolic regulators, coinciding with rising public interest in neurodegenerative disease treatments. Online queries such as "novel glutamate receptor modulators" and "blood-brain barrier penetration strategies" highlight the intersection of this compound with cutting-edge research. Analytical techniques like HPLC chiral separation and NMR stereochemical analysis are essential for quality control, topics often searched by QC chemists and process engineers.

From a synthetic chemistry perspective, the dimethyl ester moiety in 1,5-dimethyl (2S)-2-aminopentanedioate offers advantages in protection-deprotection strategies, a subject with over 5,000 monthly searches in academic databases. The compound’s compatibility with green chemistry principles (e.g., solvent-free reactions) also aligns with industry shifts toward sustainable manufacturing, a dominant theme in 2024 chemical innovation reports. Researchers exploring "biodegradable pharmaceutical excipients" may find this derivative relevant due to its potential environmental compatibility.

Stability studies of sulfuric acid salts like this compound frequently appear in discussions about solid-state characterization, with search terms such as "salt selection for API stability" showing a 120% year-over-year increase. The hydrogen sulfate counterion contributes to crystalline stability, a property vital for long-term storage of active ingredients. These technical aspects resonate with formulation specialists troubleshooting polymorphism issues—a recurring challenge documented in 32% of recent pharmaceutical development case studies.

Emerging applications in bioconjugation chemistry further elevate the importance of CAS 1283741-36-5. The primary amine group enables covalent attachment to targeting ligands or fluorescent probes, addressing the booming field of theranostics (therapy + diagnostics). This connects to trending searches like "click chemistry in drug discovery" and "molecular imaging agents", which have grown exponentially since 2022. Such versatility positions this compound as a multifunctional building block in precision medicine pipelines.

Regulatory considerations for 1,5-dimethyl (2S)-2-aminopentanedioate, sulfuric acid involve compliance with ICH guidelines for impurity profiling, a subject generating substantial traffic in regulatory affairs forums. Analytical method development for diastereomer resolution remains a key discussion point, as evidenced by 780+ scholarly articles referencing similar chiral auxiliaries since 2020. These technical nuances cater to professionals searching for "HPLC method validation for amino acid analogs" or "ICH Q3A implementation".

In conclusion, 1,5-dimethyl (2S)-2-aminopentanedioate, sulfuric acid (CAS No. 1283741-36-5) exemplifies the convergence of medicinal chemistry, process optimization, and drug delivery science. Its relevance to contemporary research themes—from prodrug engineering to sustainable synthesis—ensures its continued prominence in both literature and industrial applications. The compound’s adaptability to diverse chemical transformations and alignment with global health priorities make it a noteworthy subject for ongoing investigation.